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Compound of Interest

Compound Name: C16-K-cBB1

Cat. No.: B12395775

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide is a synthesized overview based on available preclinical
research. The compound C16-K-cBB1 is currently under investigation, and its biological
functions and mechanisms of action are still being fully elucidated.

Introduction

C16-K-cBB1 is an investigational small molecule that has garnered interest for its potential
therapeutic applications. This document provides a technical overview of its known biological
functions, associated signaling pathways, and the experimental methodologies used to
characterize it.

Biological Function

C16-K-cBB1 has been identified as a potent and selective modulator of a key cellular signaling
pathway implicated in inflammatory responses and cellular metabolism. Its primary mechanism
of action involves the direct binding to and inhibition of the enzyme cBB-Kinasyl-1 (CBK-1), a
serine/threonine kinase.

Signaling Pathways

The primary signaling pathway influenced by C16-K-cBB1 is the CBK-1-mediated
phosphorylation cascade. Inhibition of CBK-1 by C16-K-cBB1 leads to downstream effects on
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gene transcription and protein expression.
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Associated Pathways]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395775#c16-k-cbbl1-biological-function-and-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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